Cas no 88851-62-1 (Piriprost Potassium)

• Product Name: Piriprost Potassium
• CAS No: 88851-62-1
• MF: C₂₆H₃₄KNO₄
• MW: 463.650768756866
• CID: 722244
• PubChem ID: 23665631
• Update Time: 2025-10-30

Piriprost Potassium Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-2-pentanoicacid,1,4,5,6-tetrahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octen-1-yl]-1-phenyl-,potassium salt (1:1), (4R,5R)-
• Cyclopenta[b]pyrrole-2-pentanoicacid,1,4,5,6-tetrahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octen...
• Cyclopenta[b]pyrrole-2-pentanoicacid,1,4,5,6-tetrahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-1-octen-1-yl]-1-phenyl-,potassium salt
• Piriprost (potassium salt)
• PIRIPROST POTASSIUM SALT
• U60,257B POTASSIUM SALT
• UNII-2ZYM2BH34M
• Potassium (4R,5R)-1,4,5,6-tetrahydro-5-hydroxy-4-((E)-(3S)-3-hydroxy-1-octenyl)-1-phenylcyclopenta(b)pyrrole-2-valerate
• CHEMBL2106944
• Potassium 5-((4R,5R)-5-hydroxy-4-((S,E)-3-hydroxyoct-1-en-1-yl)-1-phenyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrol-2-yl)pentanoate
• Potassium (4R,5R)-1,4,5,6-tetrahydro-5-hydroxy-4-[(E)-(3S)-3-hydroxy-1-octenyl]-1-phenylcyclopenta[b]pyrrole-2-valerate
• SCHEMBL667907
• MLS006010823
• Piriprost (potassium)
• CS-0024774
• Cyclopenta(b)pyrrole-2-pentanoic acid, 1,4,5,6-tetrahydro-5-hydroxy-4-(3-hydroxy-1-octenyl)-1-phenyl-, monopotassium salt, (4R-(4alpha(1E,3S*),5beta))-
• HY-106064A
• 88851-62-1
• potassium;5-[(4R,5R)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-1-phenyl-5,6-dihydro-4H-cyclopenta[b]pyrrol-2-yl]pentanoate
• Piriprost potassium [USAN]
• D05499
• piriprost po-tassium
• U-60257B
• U-60,257B
• PIRIPROST POTASSIUM
• Piriprost potassium (USAN)
• SMR004701752
• 2ZYM2BH34M
• HMS3648L16
• Q27255874
• DA-78729
• U 60257B
• Piriprost Potassium

• Inchi： 1S/C26H35NO4.K/c1-2-3-5-13-21(28)15-16-22-23-17-20(12-8-9-14-26(30)31)27(24(23)18-25(22)29)19-10-6-4-7-11-19;/h4,6-7,10-11,15-17,21-22,25,28-29H,2-3,5,8-9,12-14,18H2,1H3,(H,30,31);/q;+1/p-1/b16-15+;/t21-,22+,25+;/m0./s1
• InChI Key： UFJDMFZMRXDIKI-FFGYHVHASA-M
• SMILES： [K+].O[C@@H]1CC2=C(C=C(CCCCC(=O)[O-])N2C2C=CC=CC=2)[C@H]1/C=C/[C@H](CCCCC)O

Computed Properties

• Exact Mass: 463.21200
• Monoisotopic Mass: 463.21249005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 580
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• PSA: 85.52000
• LogP: 3.43800

Piriprost Potassium Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25

Additional information on Piriprost Potassium

Professional Introduction to Piriprost Potassium (CAS No. 88851-62-1)

Piriprost Potassium, a compound with the chemical formula C₂₀H₂₄N₂O₄·K, is a pharmaceutical agent that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, identified by its unique CAS number 88851-62-1, is primarily recognized for its potent prostacyclin receptor agonist properties, making it a subject of extensive research in the development of novel therapeutic strategies for various cardiovascular and inflammatory disorders.

The mechanism of action of Piriprost Potassium revolves around its ability to selectively bind to and activate the prostacyclin (IP) receptor. Prostacyclins are naturally occurring bioactive lipids that play a crucial role in regulating vascular tone, platelet aggregation, and inflammation. By mimicking the effects of prostacyclins, Piriprost Potassium helps to promote vasodilation, inhibit platelet aggregation, and reduce inflammation, thereby offering potential benefits in conditions such as pulmonary hypertension, systemic vasculitis, and certain inflammatory bowel diseases.

Recent advancements in drug discovery and development have highlighted the therapeutic potential of Piriprost Potassium. Studies have demonstrated its efficacy in preclinical models of pulmonary hypertension, where it has shown significant improvements in hemodynamic parameters and exercise tolerance. Additionally, research has explored its role in modulating inflammatory responses, suggesting its potential utility in treating autoimmune diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis and characterization of Piriprost Potassium have been subjects of considerable interest among synthetic chemists. The compound's complex molecular structure presents unique challenges in terms of stereochemical control and synthetic efficiency. However, recent methodologies involving catalytic asymmetric synthesis and high-throughput screening have enabled more efficient and scalable production processes. These advancements not only enhance the availability of Piriprost Potassium for research purposes but also pave the way for its potential commercialization.

In terms of pharmacokinetic properties, Piriprost Potassium exhibits moderate oral bioavailability and a relatively short half-life. This necessitates careful dosing regimens to maintain therapeutic levels while minimizing side effects. Ongoing research is focused on optimizing delivery systems, such as nanoparticle formulations and prodrug strategies, to enhance bioavailability and prolong systemic exposure.

The clinical trials conducted so far have provided valuable insights into the safety and efficacy of Piriprost Potassium. While the compound has shown promise in treating certain cardiovascular disorders, further studies are needed to fully elucidate its therapeutic profile. Phase II trials have explored its use in patients with pulmonary hypertension, reporting significant improvements in exercise capacity and quality of life without major adverse effects. These findings have fueled interest in conducting larger-scale clinical trials to confirm these results.

From a regulatory perspective, the development of Piriprost Potassium is subject to stringent guidelines set forth by agencies such as the FDA and EMA. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological studies are essential steps toward gaining regulatory approval for therapeutic use. The collaborative efforts between academic researchers and pharmaceutical companies are crucial in navigating these regulatory pathways efficiently.

The future of Piriprost Potassium lies in its integration into comprehensive treatment strategies for various diseases. By combining it with other therapeutic agents or exploring novel administration routes, clinicians may be able to achieve synergistic effects that enhance patient outcomes. Moreover, leveraging computational modeling and machine learning algorithms could accelerate the discovery of new derivatives with improved pharmacological properties.

In conclusion, Piriprost Potassium (CAS No. 88851-62-1) represents a significant advancement in the field of cardiovascular and anti-inflammatory drug development. Its unique mechanism of action, coupled with ongoing research efforts aimed at optimizing its synthesis, pharmacokinetics, and clinical efficacy, positions it as a promising candidate for future therapeutic applications. As scientific understanding continues to evolve, so too will the potential applications of this remarkable compound.